(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione

• Molecular Formula: C20H14FN3O3S
• Molecular Weight: 395.4 g/mol
• IUPAC Name: (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C20H14FN3O3S/c1-11-22-23-20(28-11)24-16(13-9-5-6-10-14(13)21)15(18(26)19(24)27)17(25)12-7-3-2-4-8-12/h2-10,16,25H,1H3/b17-15+
• InChI Key: MVXREOWYHZVVPE-BMRADRMJSA-N
• Isomeric SMILES: CC1=NN=C(S1)N2C(/C(=C(/C3=CC=CC=C3)\O)/C(=O)C2=O)C4=CC=CC=C4F
• Canonical SMILES: CC1=NN=C(S1)N2C(C(=C(C3=CC=CC=C3)O)C(=O)C2=O)C4=CC=CC=C4F

Description

The compound (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione is a complex organic molecule with potential applications in various scientific fields This compound features a unique structure that includes a fluorophenyl group, a hydroxyphenylmethylidene group, and a thiadiazolyl-pyrrolidine-dione core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione typically involves multi-step organic reactions. The process may start with the preparation of the pyrrolidine-2,3-dione core, followed by the introduction of the thiadiazolyl group, and finally the addition of the fluorophenyl and hydroxyphenylmethylidene groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimizing the synthetic route for scalability and cost-effectiveness. This could include the use of continuous flow reactors, high-throughput screening of catalysts, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione: can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone.

Reduction: The double bond in the hydroxyphenylmethylidene group can be reduced to form a single bond.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Common reagents for these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and electrophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH must be carefully controlled to achieve the desired products.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the hydroxy group would yield a ketone, while reduction of the double bond would yield a saturated hydrocarbon.

Scientific Research Applications

(4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe for studying biological processes involving the thiadiazole and pyrrolidine-dione moieties.

Medicine: Potential use as a pharmaceutical intermediate or active ingredient.

Industry: Use in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione involves its interaction with specific molecular targets. The fluorophenyl group may interact with hydrophobic pockets in proteins, while the hydroxyphenylmethylidene group can form hydrogen bonds with amino acid residues. The thiadiazolyl-pyrrolidine-dione core may participate in redox reactions, influencing cellular pathways.

Comparison with Similar Compounds

Similar compounds include other pyrrolidine-dione derivatives and thiadiazole-containing molecules. Compared to these compounds, (4E)-5-(2-fluorophenyl)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)pyrrolidine-2,3-dione is unique due to the presence of both fluorophenyl and hydroxyphenylmethylidene groups, which may confer distinct chemical and biological properties.

List of Similar Compounds

• Pyrrolidine-2,3-dione derivatives
• Thiadiazole-containing molecules
• Fluorophenyl compounds

This compound , covering its synthesis, reactions, applications, mechanism of action, and comparison with similar compounds